1,3,4,5,6,7-Hexamethylbicyclo[3.2.0]hepta-3,6-dien-2-ol

• CAS No.: 62808-47-3
• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 1,3,4,5,6,7-hexamethylbicyclo[3.2.0]hepta-3,6-dien-2-ol
• InChI: InChI=1S/C13H20O/c1-7-8(2)12(5)9(3)10(4)13(12,6)11(7)14/h11,14H,1-6H3
• InChI Key: BOIQUCIAWDRHKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2(C(=C(C2(C1O)C)C)C)C)C

Description

1,3,4,5,6,7-Hexamethylbicyclo[320]hepta-3,6-dien-2-ol is a bicyclic compound characterized by its unique structure and multiple methyl groups

Preparation Methods

The synthesis of 1,3,4,5,6,7-Hexamethylbicyclo[3.2.0]hepta-3,6-dien-2-ol typically involves multiple steps, starting from simpler organic molecules. The synthetic routes often include cyclization reactions, methylation, and hydroxylation under controlled conditions. Industrial production methods may involve the use of catalysts to enhance the efficiency and yield of the desired product.

Chemical Reactions Analysis

1,3,4,5,6,7-Hexamethylbicyclo[3.2.0]hepta-3,6-dien-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of ketones or carboxylic acids.

Reduction: This can result in the formation of alcohols or alkanes.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles, leading to the formation of halogenated or substituted derivatives.

Scientific Research Applications

1,3,4,5,6,7-Hexamethylbicyclo[3.2.0]hepta-3,6-dien-2-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,3,4,5,6,7-Hexamethylbicyclo[3.2.0]hepta-3,6-dien-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include signal transduction, metabolic processes, or inhibition of specific biological functions.

Comparison with Similar Compounds

1,3,4,5,6,7-Hexamethylbicyclo[3.2.0]hepta-3,6-dien-2-ol can be compared with other similar compounds, such as:

1,3,5,6,7-Pentamethylbicyclo[3.2.0]hepta-2,6-diene: Differing by one less methyl group.

1,3,5,6,7-Pentachlorobicyclo[3.2.0]hepta-3,6-dien-2-one: Differing by the presence of chlorine atoms instead of methyl groups.

These comparisons highlight the unique structural and functional properties of this compound.